OXOTREMORINE SESQUIFUMARATE
OXOTREMORINE SESQUIFUMARATE
Brand Name:
Vulcanchem
CAS No.:
17360-35-9
VCID:
VC0097886
InChI:
InChI=1S/2C12H18N2O.3C4H4O4/c2*15-12-6-5-11-14(12)10-4-3-9-13-7-1-2-8-13;3*5-3(6)1-2-4(7)8/h2*1-2,5-11H2;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+
SMILES:
C1CCN(C1)CC#CCN2CCCC2=O.C1CCN(C1)CC#CCN2CCCC2=O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C12H18N2O.1.5C4H4O4
Molecular Weight:
760.8 g/mol
OXOTREMORINE SESQUIFUMARATE
CAS No.: 17360-35-9
Main Products
VCID: VC0097886
Molecular Formula: C12H18N2O.1.5C4H4O4
Molecular Weight: 760.8 g/mol
| CAS No. | 17360-35-9 |
|---|---|
| Product Name | OXOTREMORINE SESQUIFUMARATE |
| Molecular Formula | C12H18N2O.1.5C4H4O4 |
| Molecular Weight | 760.8 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;1-(4-pyrrolidin-1-ylbut-2-ynyl)pyrrolidin-2-one |
| Standard InChI | InChI=1S/2C12H18N2O.3C4H4O4/c2*15-12-6-5-11-14(12)10-4-3-9-13-7-1-2-8-13;3*5-3(6)1-2-4(7)8/h2*1-2,5-11H2;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+ |
| Standard InChIKey | WLYYOFJEBGHKEC-VQYXCCSOSA-N |
| Isomeric SMILES | C1CN(CC1)CC#CCN2C(=O)CCC2.C1CN(CC1)CC#CCN2C(=O)CCC2.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O |
| SMILES | C1CCN(C1)CC#CCN2CCCC2=O.C1CCN(C1)CC#CCN2CCCC2=O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C1CCN(C1)CC#CCN2CCCC2=O.C1CCN(C1)CC#CCN2CCCC2=O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
| Synonyms | 1-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pyrrolidin-2-one sesquifumarate |
| PubChem Compound | 6436473 |
| Last Modified | Nov 11 2021 |
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